Cas no 1396859-84-9 (2-(2-fluorophenyl)-N-(6-methoxypyrimidin-4-yl)acetamide)

• Product Name: 2-(2-fluorophenyl)-N-(6-methoxypyrimidin-4-yl)acetamide
• CAS No: 1396859-84-9
• MF: C₁₃H₁₂FN₃O₂
• MW: 261.251686096191
• CID: 5401204
• Update Time: 2025-05-22

2-(2-fluorophenyl)-N-(6-methoxypyrimidin-4-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• Benzeneacetamide, 2-fluoro-N-(6-methoxy-4-pyrimidinyl)-
• 2-(2-fluorophenyl)-N-(6-methoxypyrimidin-4-yl)acetamide

• Inchi： 1S/C13H12FN3O2/c1-19-13-7-11(15-8-16-13)17-12(18)6-9-4-2-3-5-10(9)14/h2-5,7-8H,6H2,1H3,(H,15,16,17,18)
• InChI Key： KFOJUTPOUWOZSP-UHFFFAOYSA-N
• SMILES： C1(CC(NC2C=C(OC)N=CN=2)=O)=CC=CC=C1F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 2-(2-fluorophenyl)-N-(6-methoxypyrimidin-4-yl)acetamide

Comprehensive Overview of 2-(2-Fluorophenyl)-N-(6-Methoxypyrimidin-4-yl)acetamide (CAS No. 1396859-84-9)

2-(2-Fluorophenyl)-N-(6-methoxypyrimidin-4-yl)acetamide (CAS No. 1396859-84-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique combination of a fluorophenyl moiety and a methoxypyrimidine group, making it a promising candidate for drug discovery and development. Researchers are particularly interested in its potential applications as a kinase inhibitor or as a building block for more complex bioactive molecules.

The structural attributes of 2-(2-fluorophenyl)-N-(6-methoxypyrimidin-4-yl)acetamide contribute to its versatility in medicinal chemistry. The presence of the fluorine atom enhances the compound's metabolic stability and bioavailability, while the methoxypyrimidine scaffold is known for its role in modulating biological activity. These characteristics align with current trends in drug design, where researchers prioritize compounds with improved pharmacokinetic properties and target specificity.

In recent years, the demand for fluorinated compounds like CAS 1396859-84-9 has surged due to their applications in treating various diseases. The compound's potential as a kinase inhibitor is particularly noteworthy, given the growing interest in targeted cancer therapies. Additionally, its acetamide linkage provides a flexible point for further chemical modifications, enabling the development of derivatives with enhanced efficacy.

From a synthetic chemistry perspective, 2-(2-fluorophenyl)-N-(6-methoxypyrimidin-4-yl)acetamide can be synthesized through multi-step organic reactions, including amide coupling and aromatic substitution. The compound's purity and yield are critical factors for its successful application in high-throughput screening and preclinical studies. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize and validate its structure.

The agrochemical industry has also shown interest in CAS 1396859-84-9 due to its potential as a pesticide intermediate. The pyrimidine core is a common motif in many herbicides and fungicides, and the incorporation of a fluorine atom could improve the compound's environmental stability and activity against resistant pests. This dual applicability in pharmaceuticals and agrochemicals underscores the compound's broad utility.

As the scientific community continues to explore 2-(2-fluorophenyl)-N-(6-methoxypyrimidin-4-yl)acetamide, questions about its mechanism of action, toxicity profile, and scalable synthesis remain areas of active investigation. Researchers are particularly keen on optimizing its structure-activity relationship (SAR) to unlock new therapeutic or agricultural applications. Collaborative efforts between academia and industry are expected to drive further advancements in this field.

In conclusion, 2-(2-fluorophenyl)-N-(6-methoxypyrimidin-4-yl)acetamide (CAS No. 1396859-84-9) represents a compelling case study in modern chemical research. Its unique structural features, combined with its potential applications in drug discovery and agrochemical development, make it a valuable subject for ongoing studies. As the demand for fluorinated and heterocyclic compounds grows, this molecule is poised to play a pivotal role in addressing some of the most pressing challenges in science and industry.